Cas no 14738-26-2 (m-Tolylsulfanyl-acetic acid ethyl ester)

• Product Name: m-Tolylsulfanyl-acetic acid ethyl ester
• CAS No: 14738-26-2
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 2842460
• Update Time: 2023-08-07

m-Tolylsulfanyl-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• m-Tolylsulfanyl-acetic acid ethyl ester
• Ethyl [(3-methylphenyl)sulfanyl]acetate
• (3-Methylphenylthio)acetic acid ethyl ester

• Inchi： 1S/C11H14O2S/c1-3-13-11(12)8-14-10-6-4-5-9(2)7-10/h4-7H,3,8H2,1-2H3
• InChI Key： HJSPKJGIDKTQSR-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=CC=CC(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• XLogP3: 3.1
• Topological Polar Surface Area: 51.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers